Cas no 1059175-55-1 (3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol)

3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol structure
1059175-55-1 structure
Product Name:3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol
CAS No:1059175-55-1
MF:C9H8BrFO
MW:231.061625480652
MDL:MFCD21852619
CID:4512768
PubChem ID:59805979
Update Time:2025-04-24

3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(3-bromo-4-fluorophenyl)-, (2E)-
    • 3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol
    • 2-Propen-1-ol,3-(3-bromo-4-fluorophenyl)-,(2E)-
    • SCHEMBL4910745
    • DTXSID501252863
    • EN300-1246020
    • (E)-3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol
    • 1059175-55-1
    • SCHEMBL3861317
    • BDGGBESURQUJHW-OWOJBTEDSA-N
    • (2E)-3-(3-Bromo-4-fluorophenyl)-2-propen-1-ol
    • MDL: MFCD21852619
    • Inchi: 1S/C9H8BrFO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h1-4,6,12H,5H2/b2-1+
    • InChI Key: BDGGBESURQUJHW-OWOJBTEDSA-N
    • SMILES: BrC1=C(C=CC(/C=C/CO)=C1)F

Computed Properties

  • Exact Mass: 229.97426g/mol
  • Monoisotopic Mass: 229.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

3-(3-bromo-4-fluorophenyl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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